2-(butylsulfonyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine

• IUPAC Name: 2-butylsulfonyl-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine
• InChI: InChI=1S/C15H20N2O2S2/c1-2-3-8-21(18,19)15-13(16)11-9-10-6-4-5-7-12(10)17-14(11)20-15/h9H,2-8,16H2,1H3
• InChI Key: FAKWOJJTOHTNKY-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)C1=C(C2=C(S1)N=C3CCCCC3=C2)N
• Molecular Formula: C15H20N2O2S2
• Molecular Weight: 324.5 g/mol

Description

Quinoline and its derivatives are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They have versatile applications in the fields of industrial and synthetic organic chemistry and play a major role in the field of medicinal chemistry.

Synthesis Analysis

The synthesis of quinoline and its analogues has been a subject of numerous research studies. For example, the Combes/Conrad–Limpach reaction is a well-known method for synthesizing quinoline. This reaction involves the condensation of a primary aryl amine with a 1,3-diketone or β-keto-aldehyde or 1,3-dialdehyde, giving an enamine intermediate which is further heated in a strong acid, and later cyclodehydration to afford quinoline.

Molecular Structure Analysis

Quinoline has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. The molecular formula of quinoline is C9H7N.

Chemical Reactions Analysis

Quinoline and its derivatives exhibit a wide range of chemical reactions. The antimicrobial activity of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety.

Mechanism of Action

While the specific mechanism of action for “2-(butylsulfonyl)-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine” is not available, quinoline derivatives are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Future Directions

The future directions in the research of quinoline and its derivatives involve the synthesis and investigation of new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity. There is also a need to discover novel antimicrobial agents with better pharmacodynamic and pharmacokinetic properties but lesser or no side effects.